Cas no 113841-82-0 (4-Isoxazolecarboxylicacid, 5-cyclohexyl-3-methyl-, ethyl ester)

4-Isoxazolecarboxylicacid, 5-cyclohexyl-3-methyl-, ethyl ester structure
113841-82-0 structure
Product Name:4-Isoxazolecarboxylicacid, 5-cyclohexyl-3-methyl-, ethyl ester
CAS No:113841-82-0
MF:C13H19NO3
MW:237.294863939285
CID:130295
PubChem ID:45117081
Update Time:2025-04-19

4-Isoxazolecarboxylicacid, 5-cyclohexyl-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylicacid, 5-cyclohexyl-3-methyl-, ethyl ester
    • 4-Isoxazolecarboxylicacid,5-cyclohexyl-3-methyl-,ethylester(9CI)
    • 113841-82-0
    • Ethyl 5-cyclohexyl-3-methylisoxazole-4-carboxylate
    • Inchi: 1S/C13H19NO3/c1-3-16-13(15)11-9(2)14-17-12(11)10-7-5-4-6-8-10/h10H,3-8H2,1-2H3
    • InChI Key: LLAVMYVOPHGRHS-UHFFFAOYSA-N
    • SMILES: O1C(=C(C(=O)OCC)C(C)=N1)C1CCCCC1

Computed Properties

  • Exact Mass: 237.13657
  • Monoisotopic Mass: 237.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
  • XLogP3: 3.2

Experimental Properties

  • PSA: 52.33
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